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An In-depth Technical Guide to Iprodione-d5
For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of Iprodione-d5, a deuterated analog

of the fungicide Iprodione. It is intended for professionals in research, analytical chemistry, and

drug development who require detailed information on its properties, chemical structure, and

applications, particularly as an internal standard in analytical methodologies.

Core Concepts: Introduction to Iprodione-d5
Iprodione-d5 is the stable isotope-labeled form of Iprodione.[1] In Iprodione-d5, five hydrogen

atoms have been replaced by deuterium atoms. This isotopic labeling does not significantly

alter the chemical properties of the molecule but increases its molecular weight. This mass

difference is crucial for its primary application as an internal standard in mass spectrometry-

based analytical techniques. When added to a sample in a known quantity, it co-elutes with the

non-labeled Iprodione but is detected at a different mass-to-charge ratio, allowing for precise

quantification of the target analyte by correcting for variations in sample preparation and

instrument response.

Iprodione itself is a dicarboximide contact fungicide and nematicide.[2][3] It is effective against

a broad spectrum of fungal diseases in various crops by inhibiting the germination of fungal

spores and the growth of mycelium.[3] The fungicidal action of Iprodione is attributed to its

ability to inhibit the MAP/Histidine-Kinase in osmotic signal transduction pathways in fungi.[2]
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Chemical Structure and Properties
The chemical structure of Iprodione-d5 is based on the Iprodione molecule, with deuterium

atoms incorporated at specific positions. The IUPAC name for Iprodione-d5 is 5,5-dideuterio-

3-(3,5-dichloro-2,4,6-trideuteriophenyl)-2,4-dioxo-N-propan-2-ylimidazolidine-1-carboxamide.[4]

Chemical Structure of Iprodione-d5
Caption: Chemical structure of Iprodione-d5.

Physicochemical Properties
Quantitative data for Iprodione-d5 and its non-deuterated analog, Iprodione, are summarized

in the tables below for comparison.

Table 1: General Information

Property Iprodione-d5 Iprodione

CAS Number 1215631-57-4[1] 36734-19-7[5]

Molecular Formula C₁₃H₈D₅Cl₂N₃O₃[1] C₁₃H₁₃Cl₂N₃O₃

Molecular Weight ~335.20 g/mol [1] ~330.17 g/mol [5]

Appearance Not specified Colorless, odorless crystals[5]

Table 2: Solubility and Physical Constants (for Iprodione)

Property Value

Water Solubility 13 mg/L at 20°C[5]

Melting Point 136°C[5]

Vapor Pressure <0.133 mPa at 20°C[5]

Partition Coefficient (Kow) 3.1004 at 20°C[5]

Mechanism of Action of Iprodione
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Iprodione primarily acts as a contact fungicide, inhibiting the germination of fungal spores and

the growth of the fungal mycelium.[3] Its mode of action involves the disruption of a key

signaling pathway in fungi.
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Caption: Iprodione's mechanism of action on fungal cells.

Some studies have also suggested that Iprodione can induce the production of reactive oxygen

species (ROS) and cause mitochondrial dysfunction, which contributes to its cytotoxic effects.

Experimental Protocols
Iprodione-d5 is predominantly used as an internal standard for the quantification of Iprodione

in various matrices. Below is a representative experimental protocol for the analysis of

Iprodione in water samples using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS), synthesized from common analytical practices.

Protocol: Determination of Iprodione in Water using LC-
MS/MS with Iprodione-d5 Internal Standard
1. Reagents and Materials:

Iprodione analytical standard

Iprodione-d5 internal standard solution (e.g., 1 µg/mL in acetonitrile)

Acetonitrile (HPLC or LC-MS grade)

Water (HPLC or LC-MS grade)
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Formic acid

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

2. Standard Preparation:

Prepare a series of calibration standards of Iprodione in a suitable solvent (e.g.,

acetonitrile/water) at concentrations ranging from the limit of quantification (LOQ) to the

upper limit of the expected sample concentrations.

Spike each calibration standard with a fixed concentration of the Iprodione-d5 internal

standard solution.

3. Sample Preparation (Solid-Phase Extraction):

To a known volume of the water sample (e.g., 100 mL), add a precise amount of the

Iprodione-d5 internal standard solution.

Condition the SPE cartridge by passing methanol followed by water through it.

Load the water sample onto the SPE cartridge.

Wash the cartridge with water to remove interfering substances.

Elute the analyte and the internal standard from the cartridge with a small volume of

acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the

initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12396462?utm_src=pdf-body
https://www.benchchem.com/product/b12396462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flow Rate: 0.3 mL/min

Injection Volume: 10 µL

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

Monitor at least two MRM transitions for both Iprodione and Iprodione-d5 for

quantification and confirmation.

5. Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of Iprodione to the peak

area of Iprodione-d5 against the concentration of the Iprodione calibration standards.

Quantify the concentration of Iprodione in the samples by interpolating the peak area ratio of

the sample from the calibration curve.

Experimental Workflow Visualization
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Caption: Workflow for Iprodione analysis using Iprodione-d5.
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Conclusion
Iprodione-d5 is an indispensable tool for the accurate and precise quantification of the

fungicide Iprodione in various matrices. Its use as an internal standard in modern analytical

techniques like LC-MS/MS is crucial for regulatory monitoring, environmental assessment, and

food safety applications. This guide provides the foundational technical information required for

researchers and scientists to effectively utilize Iprodione-d5 in their analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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